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Compound of Interest

Compound Name: 4-Ethyldodeca-3,6-diene

Cat. No.: B15174436 Get Quote

Disclaimer: No specific compound with the name "4-Ethyldodeca-3,6-diene" and an

associated CAS number could be identified in chemical databases. It is plausible that this

name contains a numbering inaccuracy. This guide will therefore focus on a structurally related

and plausible isomer, (3E,6E)-5-Ethyldodeca-3,6-diene, as a representative molecule for this

class of compounds. All data and protocols should be considered in this context.

Introduction
Substituted long-chain dienes are of significant interest in organic synthesis and materials

science due to their potential applications as monomers, fine chemical intermediates, and

bioactive molecules. Their reactivity is largely defined by the arrangement of the two double

bonds. In the case of a 3,6-diene, the double bonds are in a "skipped" or isolated arrangement,

which imparts reactivity similar to that of simple alkenes, in contrast to the unique electronic

properties of conjugated dienes.[1][2][3] This document provides a technical overview of the

properties, a hypothetical synthesis, and potential biological interactions of (3E,6E)-5-

Ethyldodeca-3,6-diene.

Chemical and Physical Properties
While experimental data for (3E,6E)-5-Ethyldodeca-3,6-diene is not readily available,

computational predictions from databases such as PubChem provide valuable insights into its

physicochemical properties.[4]
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Property Value Reference

Molecular Formula C14H26 PubChem

Molecular Weight 194.36 g/mol PubChem

IUPAC Name
(3E,6E)-5-ethyldodeca-3,6-

diene
PubChem

CAS Number Not available -

XLogP3-AA (Lipophilicity) 6 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
0 PubChem

Rotatable Bond Count 8 PubChem

Exact Mass 194.203450829 Da PubChem

Topological Polar Surface Area 0 Å² PubChem

Table 1: Computed Physicochemical Properties of (3E,6E)-5-Ethyldodeca-3,6-diene.[4]

Hypothetical Experimental Protocol: Synthesis of
(3E,6E)-5-Ethyldodeca-3,6-diene
The synthesis of specifically substituted skipped dienes can be approached through various

modern organic chemistry methodologies. A plausible route for the stereoselective synthesis of

(3E,6E)-5-Ethyldodeca-3,6-diene could involve a transition metal-catalyzed cross-coupling

reaction. Below is a hypothetical protocol based on established methods for diene synthesis.[5]

[6][7][8]

Objective: To synthesize (3E,6E)-5-Ethyldodeca-3,6-diene via a sequential cross-coupling

strategy.

Materials:

(E)-1-bromo-1-butene
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Hex-1-yne

Ethylmagnesium bromide (Grignard reagent)

Palladium(II) acetate

Triphenylphosphine

Copper(I) iodide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere synthesis

Procedure:

Step 1: Sonogashira Coupling. To a flame-dried, three-necked flask under an argon

atmosphere, add palladium(II) acetate (2 mol%), triphenylphosphine (4 mol%), and copper(I)

iodide (3 mol%). Add anhydrous THF, followed by (E)-1-bromo-1-butene (1.0 equivalent) and

hex-1-yne (1.1 equivalents). The reaction mixture is stirred at room temperature for 12 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Step 2: Work-up and Isolation of the Enyne Intermediate. Upon completion, the reaction is

quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is

extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine,

dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

The crude product, (E)-dec-3-en-5-yne, is purified by column chromatography on silica gel.

Step 3: Carbocupration and Alkylation. To a separate flame-dried flask under argon, prepare

a Gilman cuprate by adding copper(I) iodide to a solution of ethylmagnesium bromide in THF

at -78°C. The purified (E)-dec-3-en-5-yne (1.0 equivalent), dissolved in anhydrous THF, is

then added dropwise to the cuprate solution. The reaction is stirred at -78°C for 2 hours,

allowing for a syn-addition of the ethyl group across the alkyne.
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Step 4: Final Product Isolation and Characterization. The reaction is quenched by the

addition of saturated aqueous ammonium chloride. The mixture is allowed to warm to room

temperature and extracted with hexane (3 x 50 mL). The combined organic extracts are

washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed in

vacuo. The final product, (3E,6E)-5-Ethyldodeca-3,6-diene, is purified by flash

chromatography.

Characterization: The structure and purity of the synthesized compound would be confirmed

by:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR to confirm the

connectivity and stereochemistry of the double bonds.

Mass Spectrometry (MS): To confirm the molecular weight.

Infrared (IR) Spectroscopy: To identify the characteristic C=C stretching frequencies.

Visualizations
Experimental Workflow
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Caption: Synthetic and characterization workflow for (3E,6E)-5-Ethyldodeca-3,6-diene.

Hypothetical Signaling Pathway Involvement
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Long-chain hydrocarbons can interact with cellular membranes and potentially modulate the

activity of membrane-bound or intracellular receptors.
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Caption: Hypothetical interaction of a lipophilic molecule with a cellular signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15174436?utm_src=pdf-body-img
https://www.benchchem.com/product/b15174436?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. byjus.com [byjus.com]

2. chem.libretexts.org [chem.libretexts.org]

3. chem.libretexts.org [chem.libretexts.org]

4. (3E,6E)-5-ethyldodeca-3,6-diene | C14H26 | CID 21964447 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Synthetic methodologies to access skipped dienes: a focus on the catalytic systems -
Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00646E
[pubs.rsc.org]

6. Dienes as Versatile Substrates for Transition Metal-Catalyzed Reactions - PMC
[pmc.ncbi.nlm.nih.gov]

7. One-Pot Synthesis of Trisubstituted Conjugated Dienes via Sequential Suzuki-Miyaura
Cross-Coupling with Alkenyl- and Alkyltrifluoroborates [organic-chemistry.org]

8. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethyldodeca-3,6-
diene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174436#cas-number-for-4-ethyldodeca-3-6-diene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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